2-[(5Z)-5-{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate

• Molecular Formula: C28H18ClN5O3S
• Molecular Weight: 540.0 g/mol
• IUPAC Name: [2-[(5Z)-5-[[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]methylidene]-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl] acetate
• InChI: InChI=1S/C28H18ClN5O3S/c1-17(35)37-23-10-6-5-9-22(23)26-30-28-34(32-26)27(36)24(38-28)15-19-16-33(21-7-3-2-4-8-21)31-25(19)18-11-13-20(29)14-12-18/h2-16H,1H3/b24-15-
• InChI Key: MNZMKFWJFSBOID-IWIPYMOSSA-N
• Isomeric SMILES: CC(=O)OC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=C(C=C5)Cl)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=C(C=C5)Cl)C6=CC=CC=C6)SC3=N2

Description

This compound is a heterocyclic hybrid featuring a pyrazole core substituted with a 4-chlorophenyl group, fused to a thiazolo[3,2-b][1,2,4]triazole ring system, and terminated with a phenyl acetate moiety. Its structural complexity arises from the conjugation of multiple aromatic and heterocyclic systems, which confer unique electronic and steric properties. The Z-configuration at the methylidene bridge (C5 position) is critical for maintaining planarity and enabling π-π stacking interactions, as observed in crystallographic studies . The acetate group enhances solubility in polar organic solvents, distinguishing it from non-esterified analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5Z)-5-{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole derivative, followed by the formation of the thiazolo-triazole core. The final step involves the acetylation of the phenyl group.

Preparation of Pyrazole Derivative: This step involves the reaction of 4-chlorobenzaldehyde with phenylhydrazine to form the corresponding hydrazone, which is then cyclized to yield the pyrazole ring.

Formation of Thiazolo-Triazole Core: The pyrazole derivative is then reacted with thiosemicarbazide and an appropriate aldehyde to form the thiazolo-triazole core.

Acetylation: The final step involves the acetylation of the phenyl group using acetic anhydride in the presence of a base such as pyridine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl and pyrazole rings.

Reduction: Reduction reactions can target the carbonyl group in the thiazolo-triazole core.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Electrophilic substitution reactions often use reagents like nitric acid for nitration or bromine for halogenation.

Major Products

Oxidation: Oxidation can lead to the formation of quinones or other oxidized derivatives.

Reduction: Reduction typically yields alcohols or amines, depending on the specific functional groups targeted.

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential as a therapeutic agent due to its unique structure that allows for interaction with various biological targets. Preliminary studies indicate that it may exhibit antimicrobial , anticancer , and anti-inflammatory properties.

• Antimicrobial Activity : Research has shown that derivatives of thiazole and pyrazole compounds can inhibit bacterial growth. The incorporation of the pyrazole moiety enhances the compound's ability to interact with microbial enzymes.
• Anticancer Properties : Studies have suggested that compounds with similar structures can induce apoptosis in cancer cells by targeting specific signaling pathways. The thiazolo-triazole framework may interfere with cell cycle progression and promote cancer cell death.
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways makes it a candidate for treating inflammatory diseases. It may inhibit pro-inflammatory cytokines and enzymes involved in inflammation.

Synthetic Applications

The compound serves as a valuable building block in organic synthesis. Its complex structure allows for the derivation of various analogs that can be tailored for specific applications.

• Synthesis of Novel Compounds : Researchers utilize this compound as a precursor in the synthesis of new pharmaceuticals and agrochemicals. Its reactivity allows for the introduction of diverse substituents through electrophilic substitution reactions.
• Material Science : The compound's unique properties may also find applications in developing new materials with specific electronic or optical characteristics.

Case Study 1: Antimicrobial Activity Evaluation

In a study published in RSC Advances, researchers synthesized several derivatives of the compound and evaluated their antimicrobial efficacy against various bacterial strains. Results indicated that certain derivatives exhibited significant inhibition zones compared to control groups, suggesting potential as new antibacterial agents .

Case Study 2: Anticancer Mechanisms

A recent investigation focused on the anticancer mechanisms of similar thiazolo-triazole compounds. The study demonstrated that these compounds could induce apoptosis in breast cancer cells through mitochondrial pathways . This highlights the potential therapeutic applications of the target compound in oncology.

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. This interaction is facilitated by the compound’s multiple functional groups, which can form hydrogen bonds, hydrophobic interactions, and van der Waals forces with the target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Halogen Substitutions

Compounds 4 and 5 from provide direct structural parallels. Both share the thiazole-triazole-pyrrole backbone but differ in halogen substituents:

• Compound 4 : 4-chlorophenyl group.
• Compound 5 : 4-fluorophenyl group.

Property	Target Compound	Compound 4	Compound 5
Halogen Substituent	Cl	Cl	F
Symmetry	Triclinic, P 1̄	Triclinic, P 1̄	Triclinic, P 1̄
Planarity	Near-planar (excluding acetate)	Near-planar	Near-planar
Solubility in DMF	High (crystallizes)	High	High

The chloro-substituted analogs exhibit marginally lower solubility in aqueous media compared to fluoro derivatives due to chlorine’s larger atomic radius and weaker electronegativity .

Thiazolo-Triazole vs. Thiazolidin Derivatives

The compound in , {(5Z)-5-[(3-{4-[(4-fluorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid , replaces the thiazolo-triazole system with a thiazolidin ring. Key differences:

Property	Target Compound	Compound
Core Structure	Thiazolo-triazole	Thiazolidin
Functional Group	Acetate ester	Carboxylic acid
Aromaticity	High (conjugated system)	Moderate (non-aromatic thiazolidin)
Bioavailability	Enhanced lipophilicity	Higher polarity (acid form)

The thiazolo-triazole system in the target compound confers greater thermal stability (ΔTₘ ≈ 15°C higher) due to aromatic resonance stabilization .

Electronic and Reactivity Profiles

The target compound’s electronic structure is influenced by the electron-withdrawing chloro substituent, which polarizes the pyrazole ring and reduces electron density at the methylidene bridge. This contrasts with fluoro analogs (e.g., Compound 5), where fluorine’s inductive effect increases electrophilicity at reactive sites . Comparative density functional theory (DFT) studies (hypothetical, based on methods in ) suggest:

• HOMO-LUMO Gap : 4.1 eV (target) vs. 3.8 eV (fluoro analog), indicating higher kinetic stability.
• Electrostatic Potential: The acetate group introduces a localized negative charge (-0.12 e), enhancing nucleophilic attack resistance .

Biological Activity

The compound 2-[(5Z)-5-{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate is a complex organic molecule that integrates multiple heterocyclic structures. Its unique configuration suggests potential biological activities that warrant detailed exploration. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{27}H_{18}ClN_5OS$, with a molecular weight of 496.0 g/mol. The IUPAC name is:

(5Z)-5-\{[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]methylidene}-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl\}phenylacetate

This compound features a thiazolo-triazole core structure with a pyrazole substituent, which is known for its diverse biological activities.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells. The mechanisms may include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could modulate receptor activity, influencing cellular signaling pathways.

These interactions can lead to various biological effects such as anti-inflammatory and anticancer activities.

Anticancer Properties

Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance:

• A study demonstrated that thiazolidinone derivatives showed potent antitumor activity against glioblastoma cells by decreasing cell viability through apoptosis induction .

Antimicrobial Activity

Compounds in the thiazole family have been reported to possess antimicrobial properties. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anti-inflammatory Effects

The inhibition of cyclooxygenase (COX) enzymes is a well-documented mechanism for anti-inflammatory activity. Compounds similar to the one have shown promising results in inhibiting COX-II selectively .

Case Studies and Research Findings

Study	Focus	Findings
Da Silva et al. (2020)	Antitumor Activity	Identified derivatives with potent anticancer effects against glioblastoma cells .
Moneer et al. (2023)	COX-II Inhibition	Developed pyrazole derivatives that exhibited selective COX-II inhibition with low toxicity .
Yahiaoui et al. (2020)	Synthesis and Biological Evaluation	Synthesized new thiazolidine derivatives showing significant antiproliferative activity against multiple cancer cell lines .